Cas no 89046-24-2 (Benzothiazolium, 3-(2-propenyl)-)

• Product Name: Benzothiazolium, 3-(2-propenyl)-
• CAS No: 89046-24-2
• MF: C₁₀H₁₀NS
• MW: 176.258100986481
• CID: 614585
• PubChem ID: 159175
• Update Time: 2025-04-19

Benzothiazolium, 3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 3-(2-propenyl)-
• 3-prop-2-enyl-1,3-benzothiazol-3-ium
• 89046-24-2
• WNZPREQNKMMHIC-UHFFFAOYSA-
• InChI=1/C10H10NS/c1-2-7-11-8-12-10-6-4-3-5-9(10)11/h2-6,8H,1,7H2/q+1
• DTXSID00276465
• SCHEMBL6264704
• 3-prop-2-enyl-1,3-benzothiazol-3-ium hydrobromide

• Inchi： 1S/C10H10NS/c1-2-7-11-8-12-10-6-4-3-5-9(10)11/h2-6,8H,1,7H2/q+1
• InChI Key： WNZPREQNKMMHIC-UHFFFAOYSA-N
• SMILES： S1C=[N+](CC=C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 176.053
• Monoisotopic Mass: 176.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles